1-Piperazinepropanesulfonic acid, 4-phenyl-

• CAS No.: 116275-18-4
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol
• IUPAC Name: 3-(4-phenylpiperazin-1-yl)propane-1-sulfonic acid
• InChI: InChI=1S/C13H20N2O3S/c16-19(17,18)12-4-7-14-8-10-15(11-9-14)13-5-2-1-3-6-13/h1-3,5-6H,4,7-12H2,(H,16,17,18)
• InChI Key: SCAJBFLPUGPTKW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCS(=O)(=O)O)C2=CC=CC=C2

Description

1-Piperazinepropanesulfonic acid, 4-phenyl- is a useful research compound. Its molecular formula is C13H20N2O3S and its molecular weight is 284.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-phenylpiperazine (2.0 g, 1.9 mL, 12.3 mmol) in acetone (20 mL) was added 1,3-propane sultone (1.53 g, 12.9 mmol). The mixture was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid was collected by filtration, washed with acetone (2×25 mL) and dried in vacuo. This allowed the isolation of compound K, 3.04 g (87%).